4-chloro-N-(3,4-dimethyl-phenyl)-3-nitro-benzenesulfonamide
Cat. No. B8645074
M. Wt: 340.8 g/mol
InChI Key: AWDDDERUIZYBJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08222248B2
Procedure details
To a solution of 4-chloro-3-nitro-benzenesulfonyl chloride (0.51 g) in pyridine (2 mL) were added 3,4-dimethylaniline and dimethylaminopyridine (0.024 g). The reaction mixture was stirred overnight, concentrated under reduced pressure, and diluted with CH2Cl2. The mixture was washed with water, dried over Na2SO4, and concentrated in vacuo. The residue was purified by column chromatography (SiO2, 1:3 EtOAc/Hexane) to give 4-chloro-N-(3,4-dimethyl-phenyl)-3-nitro-benzenesulfonamide.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](Cl)(=[O:10])=[O:9])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13].[CH3:15][C:16]1[CH:17]=[C:18]([CH:20]=[CH:21][C:22]=1[CH3:23])[NH2:19].CN(C1C=CC=CN=1)C>N1C=CC=CC=1>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([NH:19][C:18]2[CH:20]=[CH:21][C:22]([CH3:23])=[C:16]([CH3:15])[CH:17]=2)(=[O:10])=[O:9])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13]
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Inputs
Step One
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Name
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Quantity
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0.51 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(C=C1)S(=O)(=O)Cl)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1C=C(N)C=CC1C
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Name
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Quantity
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0.024 g
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Type
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reactant
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Smiles
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CN(C)C1=NC=CC=C1
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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diluted with CH2Cl2
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WASH
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Type
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WASH
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Details
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The mixture was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography (SiO2, 1:3 EtOAc/Hexane)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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ClC1=C(C=C(C=C1)S(=O)(=O)NC1=CC(=C(C=C1)C)C)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
